4'-Amino-3-(4-pyridyl)acrylophenone

• CAS No.: 40665-25-6
• Molecular Formula: C14H12N2O
• Molecular Weight: 224.26 g/mol
• IUPAC Name: (E)-1-(4-aminophenyl)-3-pyridin-4-ylprop-2-en-1-one
• InChI: InChI=1S/C14H12N2O/c15-13-4-2-12(3-5-13)14(17)6-1-11-7-9-16-10-8-11/h1-10H,15H2/b6-1+
• InChI Key: RCUGSZKISDCJQH-LZCJLJQNSA-N
• Isomeric SMILES: C1=CC(=CC=C1C(=O)/C=C/C2=CC=NC=C2)N
• Canonical SMILES: C1=CC(=CC=C1C(=O)C=CC2=CC=NC=C2)N

Description

4'-Amino-3-(4-pyridyl)acrylophenone is a heterocyclic compound featuring a pyridyl group at the 4-position and an acrylophenone backbone with an amino substituent. Its structure combines α,β-unsaturated ketone functionality (acrylophenone) with aromatic and heteroaromatic moieties, making it a candidate for diverse applications in medicinal chemistry and materials science. The compound’s conjugated system enables unique electronic properties, while the amino group enhances solubility and reactivity for further derivatization .

Comparison with Similar Compounds

Acrylophenone Derivatives

• 1-Aryl-2-dimethylaminomethyl-2-propen-1-one hydrochlorides: These Mannich bases share the α,β-unsaturated ketone core but replace the pyridyl group with dimethylaminomethyl substituents. Studies show they exhibit antifungal activity (e.g., Candida albicans inhibition at MIC 8–32 μg/mL) .
• Methyl 2-[2-cyano-2-(2-pyridinyl)ethenyl]aminopropenoates: These derivatives feature 2-pyridyl instead of 4-pyridyl groups and cyano substituents. The 2-pyridyl orientation reduces steric hindrance compared to 4-pyridyl, affecting molecular packing and reactivity .

Pyridyl-Substituted Aromatic Compounds

• 2-Amino-4-(4-chlorophenyl)-6-ferrocenylpyridine-3-carbonitrile: Incorporates ferrocenyl and nitrile groups, differing in redox activity and steric bulk. The chlorophenyl group enhances hydrophobicity compared to the amino-substituted acrylophenone in the target compound .
• 2-Amino-4-(2-chloro-5-(4-substituted phenyl)pyridin-3-yl)pyridines: These analogues have chlorinated pyridines and variable aryl substituents. Their melting points (268–287°C) and molecular weights (466–545 g/mol) suggest higher thermal stability than 4'-Amino-3-(4-pyridyl)acrylophenone, likely due to halogenated groups .

Physicochemical Properties

Property	4'-Amino-3-(4-pyridyl)acrylophenone	1-Aryl-2-dimethylaminomethyl-2-propen-1-one hydrochlorides	2-Amino-4-(4-chlorophenyl)-6-ferrocenylpyridine
Molecular Weight	~280–320 g/mol (estimated)	250–350 g/mol	467.72 g/mol
Melting Point	Not reported	180–220°C	268–287°C
Key Functional Groups	4-Pyridyl, acrylophenone, amino	α,β-unsaturated ketone, dimethylaminomethyl	Ferrocenyl, nitrile, chlorophenyl
Bioactivity	Hypothesized antifungal/anticancer	Antifungal (MIC 8–32 μg/mL)	Not reported

Q & A

Basic Research Questions

Q. What are the key considerations for synthesizing 4'-Amino-3-(4-pyridyl)acrylophenone with high purity?

• Methodological Answer : Optimize reaction conditions (temperature, solvent, time) to minimize side products. For example, controlled stepwise alkylation of amines with Mannich bases can improve yield, as seen in analogous acrylophenone syntheses. Avoid over-alkylation by using stoichiometric ratios and inert atmospheres . Characterization via HPLC and NMR is critical to confirm purity and structural integrity .

Q. Which analytical techniques are most effective for characterizing 4'-Amino-3-(4-pyridyl)acrylophenone?

• Methodological Answer :

• HPLC : Quantifies purity and monitors reaction progress .
• NMR Spectroscopy : Resolves structural features, including the 4-pyridyl group’s electronic environment .
• Mass Spectrometry : Confirms molecular weight and detects minor impurities .
• X-ray Crystallography : Provides unambiguous stereochemical details, as demonstrated in structurally related pyridyl derivatives .

Q. How can researchers mitigate side reactions during functionalization of the 4-pyridyl group?

• Methodological Answer : Use protecting groups (e.g., Boc for amines) to shield reactive sites. For example, selective oxidation of the acrylophenone moiety with KMnO₄ under mild conditions avoids pyridyl ring degradation . Monitor reactions in real-time using TLC or inline spectroscopy .

Advanced Research Questions

Q. Why does the 4-pyridyl group exhibit distinct activity compared to its 3-pyridyl analogue in enzyme inhibition studies?

• Methodological Answer : Computational studies (e.g., DFT-D3 or QM/MM) reveal differences in binding energetics. The 4-pyridyl group’s orientation in enzyme active sites (e.g., interactions with Arg-196 and Asp-219) enhances stabilization by ~22 kJ/mol compared to 3-pyridyl . Experimental validation via isothermal titration calorimetry (ITC) can quantify these differences .

Q. How can contradictions between computational predictions and experimental bioactivity data be resolved for 4'-Amino-3-(4-pyridyl)acrylophenone derivatives?

• Methodological Answer :

• Extended Sampling : Perform molecular dynamics simulations to account for conformational flexibility .
• Hybrid QM/MM Methods : Model enzyme-ligand interactions more accurately, particularly for residues like Phe-193 and Ser-275 .
• Experimental Validation : Synthesize and test derivatives with systematic substitutions (e.g., 3-pyridyl vs. 4-pyridyl) to isolate electronic vs. steric effects .

Q. What strategies optimize the compound’s stability in aqueous media for pharmacological studies?

• Methodological Answer :

• pH Adjustment : Stabilize the amino group by maintaining pH > 7.5 to prevent protonation-induced degradation .
• Lyophilization : Enhance shelf-life by storing the compound as a lyophilized powder .
• Co-solvents : Use DMSO or PEG to improve solubility without altering reactivity .

Q. How does the electronic nature of the 4-pyridyl group influence its reactivity in cross-coupling reactions?

• Methodological Answer : The 4-pyridyl group’s electron-withdrawing nature directs electrophilic substitution to the para position. For Suzuki-Miyaura couplings, employ Pd(PPh₃)₄ with arylboronic acids under microwave irradiation (80°C, 2 hr) for efficient C-C bond formation . Monitor regioselectivity via NOESY NMR .